Cas no 2225146-08-5 (5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride)

5-(2-Aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride is a derivative of proline bearing an N-substituted aminoalkyl group. Its structure incorporates an amide functionality within the imidazolidone ring and an additional primary amine group attached via the nitrogen atom. Key advantages include its ready availability as a hydrochloride salt form, which often enhances water solubility compared to the free base, facilitating handling and potential use in aqueous-based reactions or processes. The compound utilizes a chiral pool source (derived from proline), offering potential for asymmetric synthesis applications where enantiomeric purity is desirable. Furthermore, it possesses both amide and amine functional groups, providing synthetic versatility for further derivatization or reactions within medicinal chemistry and organic synthesis workflows.
5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride structure
2225146-08-5 structure
Product Name:5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride
CAS No:2225146-08-5
MF:C6H12ClN3O2
MW:193.631380081177
CID:6079375
PubChem ID:137964180
Update Time:2025-06-16

5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride
    • 2,4-Imidazolidinedione, 5-(1-amino-1-methylethyl)-, hydrochloride (1:1)
    • EN300-1720102
    • 5-(2-Aminopropan-2-yl)imidazolidine-2,4-dione;hydrochloride
    • 2225146-08-5
    • Inchi: 1S/C6H11N3O2.ClH/c1-6(2,7)3-4(10)9-5(11)8-3;/h3H,7H2,1-2H3,(H2,8,9,10,11);1H
    • InChI Key: VICBPACOYHVTEV-UHFFFAOYSA-N
    • SMILES: C(C1NC(=O)NC1=O)(N)(C)C.Cl

Computed Properties

  • Exact Mass: 193.0618043g/mol
  • Monoisotopic Mass: 193.0618043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2Ų

5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride Pricemore >>

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Additional information on 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride

Research Briefing on 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride (CAS: 2225146-08-5)

5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride (CAS: 2225146-08-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazolidine-2,4-dione core structure, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors and modulators of biological targets. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further preclinical and clinical studies.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride. One notable area of investigation is its role as a potential inhibitor of enzymes involved in inflammatory pathways. Preliminary in vitro assays have demonstrated its ability to selectively target and inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators of inflammation. These findings suggest that the compound could be developed as a novel anti-inflammatory agent with reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride has also been explored for its potential applications in oncology. Recent research indicates that the compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies have revealed that it induces apoptosis via the intrinsic mitochondrial pathway, accompanied by the activation of caspase-3 and caspase-9. These results highlight its potential as a chemotherapeutic agent, although further studies are needed to evaluate its efficacy and safety in vivo.

The synthesis and optimization of 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with high purity and yield, facilitating its use in both academic and industrial settings. Researchers have employed various strategies, including solid-phase synthesis and microwave-assisted reactions, to improve the efficiency of the synthetic process. These developments are critical for scaling up production and ensuring the compound's availability for future studies.

Despite the promising findings, several challenges remain in the development of 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Additionally, the compound's stability under physiological conditions and its potential interactions with other drugs must be thoroughly investigated to ensure its suitability for clinical use.

In conclusion, 5-(2-aminopropan-2-yl)imidazolidine-2,4-dione hydrochloride (CAS: 2225146-08-5) represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline to realize its full therapeutic potential.

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